1,1'-(((Ethane-1,2-diylbis(oxy))bis(4,1-phenylene))bis(methylene))bis(4-(dimethylamino)pyridin-1-ium) bromide

• IUPAC Name: 1-[[4-[2-[4-[[4-(dimethylamino)pyridin-1-ium-1-yl]methyl]phenoxy]ethoxy]phenyl]methyl]-N,N-dimethylpyridin-1-ium-4-amine;dibromide
• InChI: InChI=1S/C30H36N4O2.2BrH/c1-31(2)27-13-17-33(18-14-27)23-25-5-9-29(10-6-25)35-21-22-36-30-11-7-26(8-12-30)24-34-19-15-28(16-20-34)32(3)4;;/h5-20H,21-24H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key: SCXVGPSPZQBBDM-UHFFFAOYSA-L
• Canonical SMILES: CN(C)C1=CC=[N+](C=C1)CC2=CC=C(C=C2)OCCOC3=CC=C(C=C3)C[N+]4=CC=C(C=C4)N(C)C.[Br-].[Br-]
• Molecular Formula: C30H36Br2N4O2
• Molecular Weight: 644.4 g/mol

Description

EB-3D is a potent and selective inhibitor of choline kinase alpha 1 (ChoKα1), with an inhibitory concentration (IC50) of 1 micromolar. This compound has shown significant antiproliferative activity against various cancer cell lines, particularly T-leukemia cells . EB-3D affects choline kinase alpha expression, AMP-activated protein kinase (AMPK) activation, apoptosis, endoplasmic reticulum stress, and lipid metabolism, making it a promising candidate for cancer treatment .

Scientific Research Applications

EB-3D has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study choline kinase alpha inhibition and its effects on cellular metabolism.

Biology: Investigated for its role in regulating cellular processes such as apoptosis, endoplasmic reticulum stress, and lipid metabolism.

Medicine: Explored as a potential anticancer agent, particularly for T-leukemia and aggressive breast cancer.

Industry: Utilized in the development of new therapeutic agents and as a reference compound in drug discovery and development.

Mechanism of Action

EB-3D exerts its effects through multiple mechanisms:

Inhibition of choline kinase alpha: EB-3D inhibits the activity of choline kinase alpha, leading to a decrease in phosphocholine synthesis.

Activation of AMP-activated protein kinase: The compound activates AMP-activated protein kinase, a key regulator of cellular energy homeostasis, resulting in the repression of the mammalian target of rapamycin complex 1 (mTORC1) pathway.

Induction of apoptosis: EB-3D induces apoptosis through the activation of endoplasmic reticulum stress and the modulation of various apoptotic pathways.

Deregulation of lipid metabolism: The compound interferes with lipid homeostasis, affecting the synthesis of phosphatidylcholine, diacylglycerols, triacylglycerols, and cholesterol.

Biochemical Analysis

Biochemical Properties

“EB-3D” exerts effects on ChoKα expression, AMPK activation, apoptosis, endoplasmic reticulum stress, and lipid metabolism . It has been demonstrated that “EB-3D” is able to reduce the synthesis of phosphocholine .

Cellular Effects

“EB-3D” strongly impairs breast cancer cell proliferation, migration, and invasion . It induces senescence in breast cancer cell lines through the activation of the metabolic sensor AMPK and the subsequent dephosphorylation of mTORC1 downstream targets .

Molecular Mechanism

The mechanism of action of “EB-3D” involves its binding to ChoKα, leading to inhibition of the enzyme and subsequent effects on cellular processes . This includes changes in gene expression, enzyme inhibition or activation, and changes in lipid metabolism .

Temporal Effects in Laboratory Settings

The effects of “EB-3D” over time in laboratory settings have not been fully elucidated. It has been shown to have potent antiproliferative activity in a panel of T-leukemia cell lines .

Metabolic Pathways

“EB-3D” is involved in the choline kinase pathway, where it inhibits the enzyme ChoKα . This leads to a reduction in the synthesis of phosphocholine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of EB-3D involves the preparation of symmetrical biscationic compounds. The process includes the following steps:

Formation of the core structure: The core structure of EB-3D is synthesized through a series of organic reactions, including nucleophilic substitution and condensation reactions.

Introduction of functional groups: Functional groups are introduced to the core structure to enhance its biological activity. This step involves the use of various reagents and catalysts under controlled conditions.

Purification and crystallization: The final product is purified using techniques such as column chromatography and recrystallization to achieve high purity.

Industrial Production Methods

Industrial production of EB-3D follows similar synthetic routes but on a larger scale. The process is optimized for efficiency and cost-effectiveness, ensuring high yield and purity. Key steps include:

Bulk synthesis: Large-scale reactors are used to carry out the chemical reactions, ensuring consistent quality and yield.

Purification: Advanced purification techniques, such as high-performance liquid chromatography (HPLC), are employed to remove impurities.

Quality control: Rigorous quality control measures are implemented to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

EB-3D undergoes several types of chemical reactions, including:

Oxidation: EB-3D can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: The compound can also undergo reduction reactions, resulting in reduced forms with different biological activities.

Substitution: EB-3D can participate in substitution reactions, where functional groups are replaced with other groups to modify its properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate, typically used under acidic or basic conditions.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are employed under controlled conditions.

Substitution: Various nucleophiles and electrophiles are used in substitution reactions, often in the presence of catalysts and solvents.

Major Products Formed

The major products formed from these reactions include oxidized, reduced, and substituted derivatives of EB-3D, each with distinct biological activities and potential therapeutic applications .

Comparison with Similar Compounds

EB-3D is unique in its potent and selective inhibition of choline kinase alpha. Similar compounds include:

EB-3P: Another choline kinase alpha inhibitor with similar biological activities but different chemical structure.

Nevanimibe hydrochloride: An inhibitor of choline kinase with distinct molecular targets and pathways.

CP-724714: A compound with inhibitory effects on choline kinase but with different pharmacological properties.

EB-3D stands out due to its high selectivity and potency, making it a valuable tool in cancer research and potential therapeutic applications.